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An In-Depth Technical Guide to the Basic Properties of 2,6-dichloro-N-
cyclopropylbenzamide

Abstract

This technical guide provides a comprehensive overview of the fundamental properties of 2,6-
dichloro-N-cyclopropylbenzamide (CAS No. 63887-15-0), a halogenated aromatic amide of
interest to the research and drug development communities. While specific applications for this
compound are not widely documented, its structural motifs—a dichlorinated benzene ring and a
cyclopropyl amide group—are present in numerous biologically active molecules. This
document serves as a foundational resource for scientists, offering detailed information on its
physicochemical properties, a robust synthesis protocol, state-of-the-art analytical
methodologies, and essential safety guidelines. By contextualizing its properties within the
broader landscape of benzamide chemistry, this guide aims to facilitate its evaluation in early-
stage discovery and development programs.

Molecular Identity and Physicochemical Properties
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The starting point for any rigorous chemical investigation is a clear definition of the molecule's
identity and a thorough understanding of its physical and chemical properties. These
parameters govern its behavior in both chemical and biological systems.

Chemical Structure and ldentifiers

2,6-dichloro-N-cyclopropylbenzamide is a derivative of benzamide featuring two chlorine
atoms on the phenyl ring and a cyclopropyl group on the amide nitrogen.[1] Its core identifiers
and structural details are summarized below.

Property Value Source(s)

2,6-dichloro-N-

cyclopropylbenzamide

IUPAC Name

CAS Number 63887-15-0
Molecular Formula C10HoCI2NO [1]
Molecular Weight 230.09 g/mol
, C1CCINC(=0)C2=C(C=CC=C
Canonical SMILES [1]
2CICl
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Computed Physicochemical Properties

Computational models provide valuable predictions for key physicochemical properties that
influence a compound's pharmacokinetic profile (absorption, distribution, metabolism, and
excretion - ADME). The following properties for 2,6-dichloro-N-cyclopropylbenzamide have
been computed.
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Property

Predicted Value

Significance in
. Source(s)
Drug Discovery

XLogP3

2.5

Indicates moderate
lipophilicity,

suggesting potential [1]
for good membrane

permeability.

Topological Polar
Surface Area (TPSA)

29.10 A2

Suggests good
potential for oral
bioavailability and cell
permeability (TPSA <
140 Az is a common

guideline).

Hydrogen Bond
Donors

Complies with
Lipinski's Rule of Five
(< 5), favoring good

absorption.

Hydrogen Bond

Acceptors

Complies with
Lipinski's Rule of Five
(< 3), favoring good

absorption.

Rotatable Bonds

Low number of
rotatable bonds
suggests
conformational rigidity,
which can be
favorable for target
binding.

Comparative Context: 2,6-Dichlorobenzamide (BAM)

While experimental data for the title compound is scarce, extensive data exists for its close

structural analog, 2,6-dichlorobenzamide (BAM), which lacks the N-cyclopropyl group.[2][3]
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BAM is notably the primary metabolite of the herbicide dichlobenil.[4][5] Its properties serve as
a useful baseline for estimating the behavior of the N-cyclopropyl derivative.

2,6-Dichlorobenzamide

Property (BAM) Source(s)
CAS Number 2008-58-4 [2][3]
Molecular Formula C7HsCI2NO [2]
Molecular Weight 190.03 g/mol [2][3]
Melting Point 198 °C [3]

Water Solubility 2730 mg/L at 23 °C [3]

log Kow (LogP) 0.77 - 1.54 [3]

The addition of the cyclopropyl group in 2,6-dichloro-N-cyclopropylbenzamide would be
expected to increase its lipophilicity (as reflected in the higher predicted XLogP of 2.5) and
molecular weight compared to BAM.

Synthesis and Purification

The formation of an amide bond is one of the most common and critical reactions in medicinal
chemistry.[6] The synthesis of 2,6-dichloro-N-cyclopropylbenzamide is readily achieved by
the coupling of an activated 2,6-dichlorobenzoic acid derivative with cyclopropylamine.

Retrosynthetic Analysis and Strategic Considerations

The most direct approach involves forming the amide bond between 2,6-dichlorobenzoyl
chloride and cyclopropylamine. Using the acid chloride is a classic and highly effective method
because it renders the carbonyl carbon highly electrophilic and susceptible to nucleophilic
attack by the amine. The reaction generates hydrochloric acid (HCI) as a byproduct, which
must be neutralized by a non-nucleophilic base, such as triethylamine or pyridine, to prevent
the protonation of the valuable cyclopropylamine reactant.
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Caption: Retrosynthetic analysis for the target molecule.

Detailed Experimental Protocol: Synthesis from 2,6-
Dichlorobenzoyl Chloride

This protocol is adapted from established procedures for the synthesis of structurally similar N-
substituted benzamides.[7]

Reagents and Materials:

e 2,6-Dichlorobenzoyl chloride

e Cyclopropylamine

e Triethylamine (EtsN), anhydrous

e Dichloromethane (DCM), anhydrous

e 1 M Hydrochloric acid (HCI)

o Saturated sodium bicarbonate (NaHCOs) solution
e Brine (saturated NaCl solution)

e Anhydrous magnesium sulfate (MgSQa)

o Ethyl acetate and Hexane for chromatography

Procedure:
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Reaction Setup: In a flame-dried, three-neck round-bottom flask equipped with a magnetic
stirrer, nitrogen inlet, and dropping funnel, dissolve 2,6-dichlorobenzoyl chloride (1.0 eq) in
anhydrous DCM (approx. 0.2 M concentration).

Amine Addition: Cool the solution to 0 °C using an ice bath. In a separate flask, prepare a
solution of cyclopropylamine (1.1 eq) and anhydrous triethylamine (1.2 eq) in anhydrous
DCM.

Controlled Reaction: Add the amine/triethylamine solution dropwise to the stirred acid
chloride solution at 0 °C over 30 minutes. The formation of triethylamine hydrochloride is
often observed as a white precipitate.

Reaction Progression: After the addition is complete, remove the ice bath and allow the
reaction mixture to warm to room temperature. Stir for 4-6 hours, monitoring the reaction's
progress by Thin Layer Chromatography (TLC).

Aqueous Workup: Upon completion, dilute the reaction mixture with DCM. Transfer the
mixture to a separatory funnel and wash sequentially with 1 M HCI (2x), water (1x), saturated
NaHCOs solution (2x), and finally with brine (1x). The purpose of these washes is to remove
unreacted starting materials and the triethylamine hydrochloride salt.

Drying and Concentration: Dry the separated organic layer over anhydrous MgSOQa, filter,
and concentrate the solvent under reduced pressure using a rotary evaporator to yield the
crude product.

Purification: Purify the crude solid by recrystallization from an appropriate solvent system
(e.g., ethanol/water) or by column chromatography on silica gel using a hexane/ethyl acetate
gradient to yield the pure 2,6-dichloro-N-cyclopropylbenzamide.[8]
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Caption: General workflow for the synthesis of 2,6-dichloro-N-cyclopropylbenzamide.
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Applications and Biological Context
Current Status as a Research Chemical

2,6-dichloro-N-cyclopropylbenzamide is available commercially as a chemical for early
discovery research. Its primary value lies in its potential as a building block or a scaffold for
creating more complex molecules. Researchers may use it in structure-activity relationship
(SAR) studies to probe the effects of the dichlorophenyl and cyclopropyl moieties on the
biological activity of a lead compound. The supplier does not provide analytical data, and the
buyer assumes responsibility for confirming the product's identity and purity.

The Benzamide Scaffold: A Privileged Structure
The benzamide core is a "privileged structure™ in medicinal chemistry, appearing in a wide

range of FDA-approved drugs and biologically active compounds.[9] Notable examples include:

» Antipsychotics: Compounds like sulpiride and amisulpride are benzamide derivatives used in
the treatment of schizophrenia.[10]

e Antiemetics: Metoclopramide, a benzamide, is used to treat nausea and vomiting.

e Fungicides: The N-benzyl-pyrazole-carboxamide class of fungicides demonstrates the utility
of substituted benzamides in agrochemicals.[8]

The presence of the benzamide moiety in 2,6-dichloro-N-cyclopropylbenzamide suggests it
could be a valuable starting point for exploring new therapeutic or agrochemical agents.

Analytical Methodologies

Robust and reliable analytical methods are crucial for verifying the identity, purity, and quantity
of any chemical compound. For benzamide derivatives, High-Performance Liquid
Chromatography (HPLC) and Gas Chromatography-Mass Spectrometry (GC-MS) are the gold-
standard techniques.[11]

Protocol 1: Quantitative Analysis by High-Performance
Liquid Chromatography (HPLC)
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HPLC is an excellent choice for routine purity checks and quantification due to its high
precision and robustness, often without the need for sample derivatization.[11] This protocol is
based on established reversed-phase methods for benzamides.[11][12][13]

Instrumentation and Reagents:

HPLC system with a UV or Diode Array Detector (DAD).

C18 analytical column (e.g., 250 mm x 4.6 mm, 5 pum particle size).[11]

Acetonitrile (HPLC grade), Water (HPLC grade), Phosphoric acid.[11][12]

Reference standard of 2,6-dichloro-N-cyclopropylbenzamide.
Chromatographic Conditions:

» Mobile Phase: Isocratic mixture of acetonitrile and water (e.g., 60:40 v/v), with the pH of the
agueous component adjusted to ~3 with phosphoric acid. The exact ratio should be
optimized to achieve a suitable retention time (typically 3-10 minutes).

e Flow Rate: 1.0 mL/min.[11]
e Column Temperature: 30 °C.[11][13]

o Detection Wavelength: Monitor at a suitable UV wavelength, determined by scanning the
reference standard (e.g., 230 nm or 254 nm).

e Injection Volume: 10 pL.
Procedure:

o Standard Preparation: Prepare a stock solution of the reference standard in acetonitrile.
Create a series of calibration standards by serial dilution to cover the expected concentration
range of the sample.

o Sample Preparation: Accurately weigh the sample and dissolve it in acetonitrile to a known
concentration. Filter the solution through a 0.45 um syringe filter before injection.
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e Analysis: Inject the standards and samples onto the HPLC system.

o Data Processing: ldentify the peak for 2,6-dichloro-N-cyclopropylbenzamide based on its
retention time compared to the standard. Construct a calibration curve by plotting the peak
area against the concentration of the standards. Determine the concentration of the sample
from the calibration curve.

Dissolve in Acetonitrile Inject onto C18 Column - . .
Sample / Standard & Mobile Phase: [UV/DAD Detection)ﬁ[(%ag;ﬁceﬂg's:gfnr; %fi?xrr]g{i}g:ggj:ste
Filter (0.45 pum) ACN/H20 (pH 3) 9

Click to download full resolution via product page

Caption: HPLC analysis workflow for 2,6-dichloro-N-cyclopropylbenzamide.

Protocol 2: Confirmatory Analysis by Gas
Chromatography-Mass Spectrometry (GC-MS)

GC-MS provides definitive structural confirmation through mass spectrometry and offers higher
sensitivity, making it ideal for impurity profiling and trace-level detection.[9][11]

Instrumentation and Reagents:
e Gas chromatograph coupled to a mass spectrometer (GC-MS).

e Capillary column suitable for semi-polar compounds (e.g., DB-5ms, 30 m x 0.25 mm, 0.25
pum film thickness).[9]

e Dichloromethane or other suitable solvent (GC grade).
e Helium (carrier gas).
GC-MS Conditions:

e Injector Temperature: 260 °C.
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« Injection Mode: Split (e.g., 20:1 split ratio).

e Oven Temperature Program: Start at 120 °C, hold for 2 minutes, then ramp to 280 °C at a
rate of 15 °C/min, and hold for 5 minutes. (This program should be optimized).

o Carrier Gas: Helium at a constant flow rate of 1.2 mL/min.
e MS lon Source Temperature: 230 °C.[11]

e MS Quadrupole Temperature: 150 °C.

e Scan Range: 40-400 m/z.

Procedure:

o Sample Preparation: Prepare a dilute solution (e.g., 10-100 pug/mL) of the sample in
dichloromethane.

e Analysis: Inject 1 yL of the sample into the GC-MS system.

o Data Processing: Identify the compound by its retention time and the resulting mass
spectrum. The fragmentation pattern should be consistent with the structure of 2,6-dichloro-
N-cyclopropylbenzamide, showing a molecular ion peak (m/z 229/231, accounting for
chlorine isotopes) and characteristic fragment ions. Compare the obtained spectrum with a
library or theoretical fragmentation pattern for confirmation.

Method Performance Comparison

The choice between HPLC and GC-MS depends on the analytical goal. The following table,
based on typical performance for benzamide analysis, highlights their respective strengths.[9]
[11]
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Performance Parameter HPLC-UV GC-MS
Primary Use Quantification, Purity Identification, Trace Analysis
Limit of Detection (LOD) ~0.1 pg/mL ~0.01 pg/mL
Limit of Quantification (LOQ) ~0.3 pg/mL ~0.05 pg/mL
Precision (%RSD) <2% <15%
o ] Not typically required, but may
Sample Derivatization Not required
enhance performance

High precision, robustness, High sensitivity, definitive
Strengths i i .

simple sample prep. structural confirmation.

o Lower sensitivity, no structural ] )
Limitations _ _ More complex instrumentation.
confirmation.

Safety, Handling, and Storage

As 2,6-dichloro-N-cyclopropylbenzamide is a research chemical with an uncharacterized
toxicological profile, it must be handled with appropriate caution. The following guidelines are
based on best practices for handling halogenated aromatic compounds.[14][15]

General Precautions

» Handle only in a well-ventilated area, preferably within a chemical fume hood.[15]
e Avoid inhalation of dust and contact with skin and eyes.[15]
e Wash hands thoroughly after handling.[14]

o Keep away from heat, sparks, and open flames.

Personal Protective Equipment (PPE)

o Eye/Face Protection: Wear tightly fitting safety goggles or a face shield (European Standard
EN166 or NIOSH approved).[15]

» Skin Protection: Wear impervious gloves (e.g., nitrile rubber) and a lab coat.[15]
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» Respiratory Protection: If engineering controls are insufficient to prevent dust inhalation, use
a NIOSH/MSHA or European Standard EN 149 approved respirator.[14]

Storage and Disposal

o Storage: Store the container tightly closed in a dry, cool, and well-ventilated place.[15]

» Disposal: Dispose of contents and container to an approved waste disposal plant in
accordance with local, state, and federal regulations.[14]

Conclusion

2,6-dichloro-N-cyclopropylbenzamide is a well-defined chemical compound with
physicochemical properties that suggest moderate lipophilicity and potential for good
membrane permeability. Its synthesis is straightforward via standard amide coupling reactions,
and its purity and identity can be rigorously assessed using established HPLC and GC-MS
methodologies. While its specific biological activities remain to be explored, its structural
relationship to a wide array of bioactive benzamides makes it a compound of significant interest
for discovery programs in pharmaceuticals and agrochemicals. This guide provides the
foundational knowledge necessary for researchers to safely handle, synthesize, and analyze
this compound, paving the way for future investigations into its potential applications.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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